Cas no 89732-12-7 (1H-Indol-3-amine, 2-methyl-7-(2-phenylethyl)-)

• Product Name: 1H-Indol-3-amine, 2-methyl-7-(2-phenylethyl)-
• CAS No: 89732-12-7
• MF: C₁₇H₁₈N₂
• MW: 250.338223934174
• CID: 591098
• PubChem ID: 20472446
• Update Time: 2025-04-19

1H-Indol-3-amine, 2-methyl-7-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-3-amine, 2-methyl-7-(2-phenylethyl)-
• 2-methyl-7-(2-phenylethyl)-1H-indol-3-amine
• 89732-12-7
• DTXSID70607641
• SCHEMBL11113748

• Inchi： 1S/C17H18N2/c1-12-16(18)15-9-5-8-14(17(15)19-12)11-10-13-6-3-2-4-7-13/h2-9,19H,10-11,18H2,1H3
• InChI Key： JYXCSDNPAIQISX-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C2=CC=CC(CCC3C=CC=CC=3)=C12)N

Computed Properties

• Exact Mass: 250.146998583g/mol
• Monoisotopic Mass: 250.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 41.8Ų